Cas no 2171917-32-9 (4-(propan-2-yl)phenylmethanesulfonyl fluoride)

• Product Name: 4-(propan-2-yl)phenylmethanesulfonyl fluoride
• CAS No: 2171917-32-9
• MF: C₁₀H₁₃FO₂S
• MW: 216.272425413132
• CID: 5825401
• PubChem ID: 160120790
• Update Time: 2025-06-13

4-(propan-2-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)phenylmethanesulfonyl fluoride
• EN300-1451041
• 2171917-32-9
• [4-(propan-2-yl)phenyl]methanesulfonyl fluoride

• Inchi： 1S/C10H13FO2S/c1-8(2)10-5-3-9(4-6-10)7-14(11,12)13/h3-6,8H,7H2,1-2H3
• InChI Key： AUTBFJKCOXVABK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 216.06202899g/mol
• Monoisotopic Mass: 216.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-(propan-2-yl)phenylmethanesulfonyl fluoride

Introduction to 4-(propan-2-yl)phenylmethanesulfonyl fluoride (CAS No. 2171917-32-9)

4-(propan-2-yl)phenylmethanesulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2171917-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility in synthetic chemistry and bioconjugation applications. The presence of a propyl group at the para position relative to the phenyl ring and the introduction of a sulfonyl fluoride moiety endows this molecule with unique reactivity and functional properties, making it a valuable tool in modern chemical biology and drug discovery.

The structural features of 4-(propan-2-yl)phenylmethanesulfonyl fluoride contribute to its versatility in various synthetic transformations. The sulfonyl fluoride group is particularly noteworthy, as it serves as an excellent leaving group in nucleophilic substitution reactions, facilitating the introduction of diverse functional moieties into complex molecular frameworks. This property has been leveraged in the development of novel synthetic strategies for constructing heterocyclic compounds and biologically active molecules.

In recent years, there has been a growing interest in the application of sulfonyl fluorides in medicinal chemistry due to their ability to enhance molecular stability and improve pharmacokinetic profiles. For instance, sulfonyl fluorides have been explored as intermediates in the synthesis of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders. The reactivity of 4-(propan-2-yl)phenylmethanesulfonyl fluoride allows for efficient coupling with nucleophiles, such as amines and thiols, enabling the rapid construction of sulfonamide and thioether linkages, respectively.

One of the most compelling aspects of 4-(propan-2-yl)phenylmethanesulfonyl fluoride is its role in bioconjugation chemistry. Sulfonyl fluorides are frequently employed as activated intermediates for introducing fluorine-containing groups into biomolecules, which can enhance metabolic stability and binding affinity. This has been particularly relevant in the development of antibody-drug conjugates (ADCs) and other targeted therapies. The compound’s ability to undergo selective reactions with biological targets while maintaining structural integrity makes it an indispensable reagent in cutting-edge pharmaceutical research.

The synthesis of 4-(propan-2-yl)phenylmethanesulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of propylbenzene derivatives, followed by sulfonylation and fluorination steps to introduce the characteristic sulfonyl fluoride group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

Recent studies have demonstrated the potential of 4-(propan-2-yl)phenylmethanesulfonyl fluoride in modulating enzyme activity through covalent inhibition. For example, researchers have utilized this compound to develop inhibitors targeting serine proteases, which play pivotal roles in various physiological pathways. The ability to selectively modify specific residues on these enzymes using sulfonyl fluoride-based reagents has opened new avenues for therapeutic intervention. Such findings underscore the importance of this compound in advancing our understanding of enzyme mechanisms and developing novel therapeutics.

The chemical properties of 4-(propan-2-yl)phenylmethanesulfonyl fluoride also make it a valuable asset in materials science applications. Fluorinated sulfonyl compounds are known for their enhanced thermal stability and resistance to degradation, making them suitable for use in high-performance polymers and coatings. Additionally, the electronic properties conferred by the sulfonyl fluoride group can be exploited in organic electronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells.

In conclusion, 4-(propan-2-yl)phenylmethanesulfonyl fluoride (CAS No. 2171917-32-9) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique reactivity and structural features make it an indispensable tool for synthetic chemists, biochemists, and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in driving innovation and discovery.